Cas no 1805587-72-7 (3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine
• CAS No: 1805587-72-7
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4880557
• Update Time: 2025-06-09

3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-4(8)2-1-3(10)5(9)11-6(2)12/h1,4H,(H,11,12)
• InChI Key： ZBTHSHFCQVPOAY-UHFFFAOYSA-N
• SMILES： IC1=C(NC(C(C(F)F)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine

3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine: A Comprehensive Overview

3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine (CAS No. 1805587-72-7) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine is particularly noteworthy. The presence of difluoromethyl, fluoro, hydroxy, and iodo substituents on the pyridine ring imparts distinct chemical and biological properties to the molecule. These functional groups contribute to the compound's reactivity, stability, and interaction with biological targets, making it a valuable candidate for various research applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms, due to their small size and high electronegativity, can significantly influence the physicochemical properties of molecules. In the case of 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine, the difluoromethyl and fluoro substituents enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

The hydroxy group in 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine plays a pivotal role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the molecule. This feature is particularly important in the development of inhibitors for specific enzymes or receptors.

The iodo substituent in 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine adds another layer of complexity to its structure. Iodine atoms are known for their ability to participate in halogen bonding interactions, which can further modulate the compound's binding properties. Additionally, iodinated compounds have been explored for their potential as radiopharmaceuticals due to their ability to be labeled with radioisotopes for imaging and therapeutic purposes.

In terms of synthetic methods, 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the sequential introduction of the difluoromethyl, fluoro, hydroxy, and iodo substituents onto a pyridine scaffold. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

The biological activity of 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine has been extensively studied in various assays. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. For example, it has shown promising results as an inhibitor of kinases and other protein targets relevant to cancer and inflammatory diseases.

In vivo studies have further validated the therapeutic potential of 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine. Preclinical models have shown that this compound can effectively reduce tumor growth and inflammation without significant toxicity. These findings underscore its potential as a lead compound for further drug development.

Beyond its direct therapeutic applications, 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine has also been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent probe for studying protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes.

In conclusion, 3-(Difluoromethyl)-6-fluoro-2-hydroxy-5-iodopyridine (CAS No. 1805587-72-7) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its distinctive chemical structure and biological activity make it an attractive candidate for further investigation and development as a novel therapeutic agent or research tool.